Cas no 878-91-1 (2-Cyclohexen-1-one, 3-amino-5,5-dimethyl-2-nitro-)

• Product Name: 2-Cyclohexen-1-one, 3-amino-5,5-dimethyl-2-nitro-
• CAS No: 878-91-1
• MF: C₈H₁₂N₂O₃
• MW: 184.192481994629
• CID: 651004
• PubChem ID: 13115145
• Update Time: 2025-04-19

2-Cyclohexen-1-one, 3-amino-5,5-dimethyl-2-nitro- Chemical and Physical Properties

Names and Identifiers

• 2-Cyclohexen-1-one, 3-amino-5,5-dimethyl-2-nitro-
• 3-amino-5,5-dimethyl-2-nitrocyclohex-2-en-1-one
• DTXSID30519130
• SCHEMBL11548007
• 878-91-1

• Inchi： 1S/C8H12N2O3/c1-8(2)3-5(9)7(10(12)13)6(11)4-8/h3-4,9H2,1-2H3
• InChI Key： XIBAUEGHYVJMHJ-UHFFFAOYSA-N
• SMILES： O=C1C(=C(CC(C)(C)C1)N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 184.08479225g/mol
• Monoisotopic Mass: 184.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 88.9Ų